Cas no 2171549-13-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid
• CAS No: 2171549-13-4
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6440549
• PubChem ID: 165577474
• Update Time: 2025-05-19

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(1H-pyrazol-4-yl)propyl]carbamoyl}propanoic acid
• EN300-1539283
• 2171549-13-4

• Inchi： 1S/C25H26N4O5/c30-23(31)12-22(24(32)26-11-5-6-16-13-27-28-14-16)29-25(33)34-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,13-14,21-22H,5-6,11-12,15H2,(H,26,32)(H,27,28)(H,29,33)(H,30,31)
• InChI Key： KMAKTKUEAAVMRM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC1C=NNC=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid (CAS No. 2171549-13-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid, identified by its CAS number 2171549-13-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, multiple amino and carbamoyl functionalities, and a propionic acid backbone. The presence of these structural motifs not only makes it a structurally intriguing molecule but also suggests potential biological activities that warrant further exploration.

The Fmoc group is a well-known protecting group in peptide synthesis, where it serves to safeguard the amino group during coupling reactions. However, in the context of this compound, the Fmoc moiety may have additional roles beyond mere protection. For instance, it could influence the solubility, stability, or pharmacokinetic properties of the molecule, making it an attractive candidate for drug development. The fluorene ring, part of the Fmoc group, is known for its rigidity and hydrophobicity, which can be advantageous in designing molecules with specific binding affinities to biological targets.

The core structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid features a propionic acid backbone that is functionalized at both ends. The amino group at one end is protected by the Fmoc group, while the other end bears a carbamoyl group linked to a propyl chain that terminates with another carbamoyl moiety. This dual carbamoylation suggests that the compound may exhibit bifunctional activity, interacting with multiple biological targets or participating in complex reaction mechanisms.

The presence of the 1H-pyrazole ring in the propyl chain is particularly noteworthy. Pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The 1H-pyrazol-4-yl substituent in this compound could potentially modulate its pharmacological profile by engaging with specific binding sites on proteins or enzymes. This structural feature aligns with current trends in drug discovery, where heterocyclic compounds are increasingly recognized for their therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid with high accuracy. These studies have revealed that the compound may interact with various enzymes and receptors involved in critical biological pathways. For instance, the fluorene ring could potentially disrupt protein-protein interactions by binding to hydrophobic pockets, while the pyrazole moiety might engage with active sites on enzymes such as kinases or phosphodiesterases.

The synthesis of this compound presents significant challenges due to its complex structure. Traditional synthetic routes would require multiple steps involving careful protection-deprotection strategies to ensure regioselectivity and yield optimization. However, recent developments in synthetic methodologies have made it possible to streamline these processes using advanced techniques such as transition-metal-catalyzed cross-coupling reactions and automated synthesis platforms. These innovations have not only improved the efficiency of synthesis but also opened new avenues for exploring analogs and derivatives of this compound.

In terms of potential applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-yl)propylcarbamoyl}propanoic acid could serve as a lead compound for drug discovery efforts targeting various diseases. Its unique structural features make it a versatile scaffold that can be modified to enhance potency, selectivity, and pharmacokinetic properties. Additionally, its ability to interact with multiple targets suggests that it may be useful in developing combination therapies that address complex pathologies.

Preclinical studies have begun to explore the biological activity of this compound using both in vitro and in vivo models. Initial results indicate promising interactions with enzymes and receptors involved in inflammation and cancer progression. These findings are particularly encouraging given the growing demand for novel therapeutics that can modulate these pathways effectively. Further research is needed to fully elucidate the mechanisms of action and optimize dosing regimens for clinical translation.

The development of novel pharmaceuticals relies heavily on advancements in chemical synthesis and molecular biology techniques. The case of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(1H-pyrazol-4-y l)propylcarbamoyl}propanoic acid exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, and computational biology, researchers can accelerate the identification and optimization of promising drug candidates.

As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. Compounds like 2171549-13-4 represent a testament to human ingenuity and perseverance in the pursuit of better healthcare solutions. Through continued research and collaboration across scientific disciplines, we can harness their full potential to address some of society's most pressing health challenges.